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Compound of Interest

Compound Name: Tetratetracontane

Cat. No.: B166393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

tetratetracontane, a long-chain alkane. The document details the physical properties,

experimental protocols for their determination, and the underlying principles governing these

characteristics.

Introduction to Tetratetracontane
Tetratetracontane is a saturated hydrocarbon with the chemical formula C₄₄H₉₀.[1][2] As a

long-chain alkane, it consists of an unbranched chain of 44 carbon atoms.[3][4] Its high

molecular weight and linear structure are primary determinants of its physical properties,

including its melting and boiling points. Tetratetracontane is found in various natural sources,

such as essential oils from plants like Euphorbia macroclada.[3]

Physicochemical Data of Tetratetracontane
The melting and boiling points of tetratetracontane are critical parameters for its application in

various scientific and industrial fields. The following table summarizes the key quantitative data

for this compound.
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Property Value Source(s)

Molecular Formula C₄₄H₉₀

Molecular Weight 619.19 g/mol

Melting Point 85-88 °C

Boiling Point 547 - 559.34 °C (estimated)

Experimental Protocols for Determination of Melting
and Boiling Points
Accurate determination of the melting and boiling points of high molecular weight compounds

like tetratetracontane requires precise experimental techniques. Due to its high boiling point,

direct measurement can be challenging, and estimations are often employed.

Melting Point Determination (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the

temperature at which the solid transitions to a liquid is observed and recorded. Pure

crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a modern digital instrument)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Heating medium (e.g., mineral oil for a Thiele tube)

Procedure:
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Sample Preparation: The tetratetracontane sample must be completely dry and finely

powdered.

Capillary Loading: A small amount of the powdered sample is introduced into the open end

of a capillary tube and packed down to a height of 2-3 mm.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring

the sample is level with the thermometer bulb. This assembly is then inserted into the

Thiele tube containing a heating oil, such as mineral oil.

Heating: The side arm of the Thiele tube is gently and uniformly heated. This design

facilitates the circulation of the oil via convection, ensuring even heat distribution. The

heating rate should be slow, approximately 1-2°C per minute, as the temperature

approaches the expected melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire

sample has turned into a clear liquid is recorded as the end of the melting range.

Boiling Point Determination (Siwoloboff Method)

For high-boiling-point substances where distillation is impractical due to the small sample size

or the high temperatures involved, the Siwoloboff method offers a suitable alternative.

Principle: A small liquid sample is heated in a tube with an inverted, sealed capillary. The

temperature at which the liquid is drawn into the capillary upon cooling after boiling is the

boiling point. This occurs when the external pressure equals the vapor pressure of the

substance.

Apparatus:

Fusion tube or small test tube

Capillary tube (sealed at one end)

Thermometer
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Heating bath (e.g., Thiele tube with a high-temperature oil)

Procedure:

Sample Preparation: A small amount of the substance is placed in the fusion tube. Since

tetratetracontane is a solid at room temperature, it would first need to be melted.

Apparatus Setup: The sealed capillary tube is placed, open end down, into the liquid in the

fusion tube. The fusion tube is then attached to a thermometer.

Heating: The assembly is heated in the heating bath. Initially, trapped air will be expelled

from the capillary. As the temperature rises and the substance boils, a continuous stream

of bubbles will emerge from the capillary.

Cooling and Observation: The heating is then stopped, and the bath is allowed to cool

slowly. The temperature is carefully monitored.

Boiling Point Determination: The boiling point is the temperature at which the bubbling

stops and the liquid is drawn up into the capillary tube.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the melting point

of tetratetracontane using the capillary method with a Thiele tube.
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Apparatus Setup
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Grind to a Fine Powder
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Pack Sample to 2-3 mm Height

Attach Capillary to Thermometer
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Gently Heat Side Arm of Thiele Tube

Initiate Heating
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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